Cas no 162734-51-2 (4-Propylbenzenepentanoic acid)

4-Propylbenzenepentanoic acid structure
4-Propylbenzenepentanoic acid structure
Product Name:4-Propylbenzenepentanoic acid
CAS No:162734-51-2
MF:C14H20O2
MW:220.307404518127
CID:2107249
Update Time:2023-08-03

4-Propylbenzenepentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-propylBenzenepentanoic acid
    • 4-Propylbenzenepentanoic acid
    • Inchi: 1S/C14H20O2/c1-2-5-12-8-10-13(11-9-12)6-3-4-7-14(15)16/h8-11H,2-7H2,1H3,(H,15,16)
    • InChI Key: COYORTVDAYFNSV-UHFFFAOYSA-N
    • SMILES: OC(CCCCC1C=CC(=CC=1)CCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 193
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3

4-Propylbenzenepentanoic acid Related Literature

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